Di(tert-dodecyl)pentasulphide

• Molecular Formula: C24H50S5
• Molecular Weight: 499.0 g/mol
• IUPAC Name: 5-propyl-5-(5-propylnonan-5-ylpentasulfanyl)nonane
• InChI: InChI=1S/C24H50S5/c1-7-13-19-23(17-11-5,20-14-8-2)25-27-29-28-26-24(18-12-6,21-15-9-3)22-16-10-4/h7-22H2,1-6H3
• InChI Key: SHSKNPMXKAPZKV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CCC)(CCCC)SSSSSC(CCC)(CCCC)CCCC

Description

Di(tert-dodecyl)pentasulphide is an organosulfur compound with the molecular formula C24H50S5 and a molecular weight of 498.9788 . It is known for its unique chemical properties and is used in various industrial applications, particularly as an additive in lubricants due to its excellent anti-wear properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Di(tert-dodecyl)pentasulphide can be synthesized by reacting tert-dodecyl mercaptan with sulfur. This reaction typically involves heating the reactants at high temperatures to facilitate the formation of the polysulfide bonds . The presence of a catalyst, such as polyethoxylated tert-dodecyl mercaptan with sodium hydroxide, can enhance the reaction efficiency .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions under controlled conditions to ensure high yield and purity. The process may include steps such as distillation and purification to remove any impurities and obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

Di(tert-dodecyl)pentasulphide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oxides, which are effective radical-trapping antioxidants.

Reduction: The compound can be reduced to form lower polysulfides or thiols.

Substitution: It can participate in substitution reactions where the sulfur atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation and reducing agents like lithium aluminum hydride for reduction. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include various polysulfides, thiols, and oxides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Di(tert-dodecyl)pentasulphide has several scientific research applications:

Chemistry: It is used as a model compound to study the behavior of polysulfides and their reactivity.

Biology: Polysulfides, including this compound, are studied for their potential biological activities, such as antioxidant properties.

Medicine: Research is ongoing to explore the potential therapeutic applications of polysulfides in treating oxidative stress-related conditions.

Industry: It is widely used as an additive in lubricants to enhance their anti-wear properties and improve the oxidation stability of hydrocarbon-based products.

Mechanism of Action

The mechanism by which di(tert-dodecyl)pentasulphide exerts its effects involves the formation of stabilized perthiyl radicals upon homolytic substitution. These radicals are highly reactive and can effectively trap other radicals, thereby providing antioxidant protection . The persistence of these radicals at elevated temperatures further enhances the compound’s effectiveness as an antioxidant .

Comparison with Similar Compounds

Similar Compounds

• Di(tert-dodecyl)trisulfide
• Di(tert-dodecyl)tetrasulfide
• Di(tert-dodecyl)disulfide

Uniqueness

Di(tert-dodecyl)pentasulphide is unique among its counterparts due to its higher sulfur content, which imparts superior antioxidant and anti-wear properties. The presence of five sulfur atoms in the molecule allows for more extensive radical trapping and stabilization compared to trisulfides and disulfides .